Cas no 38154-10-8 (4H-1,2,4-Triazol-4-amine, 3-(2-aminophenyl)-)

• Product Name: 4H-1,2,4-Triazol-4-amine, 3-(2-aminophenyl)-
• CAS No: 38154-10-8
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 1488425
• Update Time: 2024-08-24

4H-1,2,4-Triazol-4-amine, 3-(2-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, 3-(2-aminophenyl)-

• Inchi： 1S/C8H9N5/c9-7-4-2-1-3-6(7)8-12-11-5-13(8)10/h1-5H,9-10H2
• InChI Key： FNAVVEKCYOCNPB-UHFFFAOYSA-N
• SMILES： N1=CN(N)C(C2=CC=CC=C2N)=N1

Computed Properties

• Exact Mass: 175.08597

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 153-155 °C(Solvent: Ethanol)
• Boiling Point: 446.5±47.0 °C(Predicted)
• PSA: 82.75
• pka: 2.23±0.10(Predicted)